Cas no 339099-14-8 (2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetic Acid)

• Product Name: 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetic Acid
• CAS No: 339099-14-8
• MF: C₁₆H₁₀ClF₃N₂O₂
• MW: 354.711013317108
• MDL: MFCD00664543
• CID: 1077358
• PubChem ID: 1486452
• Update Time: 2025-06-10

2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-indol-3-yl)acetic acid
• 2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indol-3-yl}acetic acid
• 1-[3-chloro-5-(trifluoromethyl)pyrid-2-yl]-1h-indol-3-yl acetic acid
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1h-indol-3-ylacetic acid
• 2-(1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1h-indol-3-yl)acetic acid
• 2-[1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1h-indol-3-yl]acetic acid
• AC1LSDYJ
• AC1Q74ZU
• Bionet2_000986
• CTK7J2465
• 2-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]indol-3-yl]acetic acid
• 339099-14-8
• MFCD00664543
• AKOS005071144
• 2-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-indol-3-yl}acetic acid
• 8H-940
• J-505274
• 2-(1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-indol-3-yl)aceticacid
• {1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-indol-3-yl}acetic acid
• DTXSID50363354
• HMS1366M18
• 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetic Acid

• MDL： MFCD00664543
• Inchi： 1S/C16H10ClF3N2O2/c17-12-6-10(16(18,19)20)7-21-15(12)22-8-9(5-14(23)24)11-3-1-2-4-13(11)22/h1-4,6-8H,5H2,(H,23,24)
• InChI Key： WEQCGUNOIZXTOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=C(CC(=O)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 354.0382897g/mol
• Monoisotopic Mass: 354.0382897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: 158-160°C

2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetic Acid

Comprehensive Overview of 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetic Acid (CAS No. 339099-14-8)

2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetic Acid (CAS No. 339099-14-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of indole acetic acid derivatives, which are widely recognized for their biological activity. Its molecular structure combines a pyridine ring with an indole core, further functionalized with a trifluoromethyl group and a chloro substituent, enhancing its potential applications in drug discovery and material science.

Researchers are increasingly interested in 339099-14-8 due to its potential role in modulating enzyme activity and receptor binding. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and bioavailability in drug candidates. This compound is frequently explored in the context of small molecule inhibitors and ligand design, making it a valuable tool for studying protein-ligand interactions. Recent studies have also highlighted its relevance in crop protection, where its derivatives may contribute to the development of novel agrochemicals.

The synthesis of 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetic Acid involves multi-step organic reactions, including cross-coupling and cyclization techniques. Its CAS number 339099-14-8 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Given the growing demand for fluorinated compounds in medicinal chemistry, this compound aligns with trends in precision medicine and sustainable agriculture.

From an industrial perspective, 339099-14-8 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its structural complexity makes it a candidate for patented formulations, particularly in areas like kinase inhibition and pest control. Environmental considerations also play a role, as researchers evaluate the biodegradability and eco-toxicity of such compounds to meet global green chemistry standards.

In summary, 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetic Acid (CAS No. 339099-14-8) represents a versatile building block with broad applications across life sciences. Its combination of heterocyclic and fluorinated motifs positions it at the forefront of innovation in both pharmaceuticals and agrochemicals. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in R&D pipelines worldwide.